Cas no 2229657-47-8 (5-(4-fluorophenyl)-3-methylidenepent-4-en-1-amine)

• Product Name: 5-(4-fluorophenyl)-3-methylidenepent-4-en-1-amine
• CAS No: 2229657-47-8
• MF: C₁₂H₁₄FN
• MW: 191.244666576385
• CID: 6010699
• PubChem ID: 165783494
• Update Time: 2025-05-19

5-(4-fluorophenyl)-3-methylidenepent-4-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-3-methylidenepent-4-en-1-amine
• EN300-1811195
• 2229657-47-8

• Inchi： 1S/C12H14FN/c1-10(8-9-14)2-3-11-4-6-12(13)7-5-11/h2-7H,1,8-9,14H2/b3-2+
• InChI Key： HKBHPBWUZPIUMT-NSCUHMNNSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C(=C)CCN

Computed Properties

• Exact Mass: 191.111027613g/mol
• Monoisotopic Mass: 191.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 5-(4-fluorophenyl)-3-methylidenepent-4-en-1-amine

Introduction to 5-(4-fluorophenyl)-3-methylidenepent-4-en-1-amine (CAS No: 2229657-47-8)

5-(4-fluorophenyl)-3-methylidenepent-4-en-1-amine, identified by the chemical identifier CAS No: 2229657-47-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a 4-fluorophenyl substituent and a methylidene group at the 3-position of the pent-4-en-1-amine backbone imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The structural motif of 5-(4-fluorophenyl)-3-methylidenepent-4-en-1-amine incorporates elements that are frequently explored in medicinal chemistry for their ability to modulate biological targets. The fluorine atom in the phenyl ring is a well-documented pharmacophore that can influence metabolic stability, binding affinity, and overall pharmacological activity. In contrast, the methylidene group introduces a region of high reactivity and potential for further functionalization, which could be exploited in the design of more complex derivatives.

In recent years, there has been growing interest in the development of small molecules that can interact with biological pathways involved in inflammation, cancer, and neurodegenerative diseases. The compound 5-(4-fluorophenyl)-3-methylidenepent-4-en-1-amine (CAS No: 2229657-47-8) has been studied for its potential to interact with enzymes and receptors implicated in these conditions. Preliminary computational studies suggest that the molecule may exhibit binding interactions with proteins such as kinases and transcription factors, which are key targets in modern drug design.

One of the most compelling aspects of this compound is its structural diversity, which allows for the exploration of multiple pharmacological pathways. The 4-fluorophenyl moiety can engage in hydrophobic interactions and π-stacking with biological targets, while the methylidene group provides a site for covalent bonding or further derivatization. This dual functionality makes it an attractive scaffold for designing molecules with enhanced selectivity and potency.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for constructing complex heterocyclic systems like 5-(4-fluorophenyl)-3-methylidenepent-4-en-1-amine. Techniques such as transition-metal-catalyzed cross-coupling reactions and photoredox catalysis have been employed to streamline the synthesis of this compound and its derivatives. These improvements not only reduce production costs but also allow for rapid screening of analogues with tailored properties.

The biological evaluation of 5-(4-fluorophenyl)-3-methylidenepent-4-en-1-amine has revealed promising activities in preclinical models. Studies indicate that this compound may possess anti-inflammatory properties by modulating cytokine production pathways. Additionally, its interaction with specific enzymes has been associated with reduced proliferation rates in certain cancer cell lines, suggesting potential applications in oncology research.

In conclusion, 5-(4-fluorophenyl)-3-methylidenepent-4-en-1-amine (CAS No: 2229657-47-8) represents a valuable scaffold for medicinal chemistry innovation. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this one will play an increasingly important role in the development of next-generation pharmaceuticals.